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Compound of Interest

Compound Name: Vernolate

Cat. No.: B132429

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize
the volatilization of the herbicide vernolate after soil application.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during experimental work with vernolate,
offering potential causes and solutions.

Q1: I applied vernolate to the soil surface, and | suspect significant loss of the herbicide. What
could be the cause?

Al: Vernolate is a volatile thiocarbamate herbicide, and significant loss can occur if it is not
incorporated into the soil shortly after application, especially under certain environmental
conditions.[1] The primary cause of loss after surface application is volatilization, the process of
the herbicide turning into a gas and escaping into the atmosphere.

Factors that increase vernolate volatilization from the soil surface include:

» High Soil Moisture: Vernolate volatilizes more rapidly from moist soil than from dry soil.[1]
There appears to be a critical moisture level, which for a loamy sand is around 10%, above
which significant losses of similar thiocarbamate herbicides like Eptam have been observed.

[1]
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» High Temperatures: Increased soil and air temperatures accelerate the rate of volatilization.

[1]

» High Air Movement (Wind): Wind increases the rate of volatilization by removing the
herbicide vapor from the soil surface, encouraging further volatilization.

e Soil Type: Soils with low clay and low organic matter content have fewer binding sites for
vernolate, leading to higher volatilization.[2]

Solution: Immediate incorporation of vernolate into the soil after application is crucial to
minimize volatilization.

Q2: How deeply should I incorporate vernolate into the soil to effectively reduce volatilization?

A2: Proper incorporation depth is critical for minimizing vernolate loss. For thiocarbamate
herbicides like Eptam, which is chemically similar to vernolate, incorporation to a depth of 2 to
3inches (5 to 7.5 cm) in moist soil is recommended to prevent substantial losses.[1] While
specific quantitative data for vernolate is limited, studies on other volatile compounds like urea
show a direct relationship between incorporation depth and reduction in volatilization. For urea,
each centimeter of incorporation depth can reduce ammonia volatilization by an average of
12.5%. This principle can be cautiously applied to vernolate, with deeper incorporation
generally providing better protection against volatilization.

Q3: What is the recommended timeframe for incorporating vernolate after application?

A3: For volatile herbicides like vernolate, immediate incorporation is recommended.[1] The
longer the herbicide remains on the soil surface, especially under warm and moist conditions,
the greater the loss due to volatilization. Ideally, application and incorporation should be
performed in the same operation.

Q4: Can | apply vernolate to a dry soil surface to reduce volatilization?

A4: Applying vernolate to a dry soil surface can temporarily reduce volatilization. On dry soil,
there is some initial loss as the spray dries, but the herbicide is more tightly adsorbed to the dry
soil particles once the water from the spray has evaporated.[1] However, this is a temporary
solution. Subsequent rainfall or irrigation will moisten the soil and trigger significant
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volatilization if the herbicide has not been incorporated. Therefore, incorporation is still the most
reliable method for minimizing long-term volatilization.

Q5: Are there specific tillage implements that are more effective for incorporating vernolate?

A5: Yes, the choice of tillage implement and its correct operation are important for effective
incorporation.

e Ground-driven equipment: Tandem discs and rolling cultivators are commonly used. They
generally incorporate the herbicide to about half the depth at which the equipment is set to
operate.[3]

o Tandem Discs: Two passes are often required for adequate mixing.

o Rolling Cultivators: These should be operated at a speed of 6 to 8 miles per hour and
adjusted to cut 2 to 4 inches deep. Two passes in opposite directions are recommended
for thorough incorporation.[3]

o Power-driven (PTO) implements: Rotary tillers, cultivators, and hoes provide more
aggressive mixing.

It is crucial to set the equipment to the desired incorporation depth to avoid placing the
herbicide too shallow, which can lead to continued volatilization, or too deep, which can dilute
its effectiveness.[3][4]

Q6: Does soil type affect the degree of vernolate volatilization?

AG: Yes, soil type plays a significant role. Soils with higher organic matter and clay content will
adsorb vernolate more strongly, reducing its availability for volatilization.[2] Conversely, in
sandy soils with low organic matter, volatilization will be higher. Leaching of vernolate is also
influenced by soil type, with less movement observed in soils with higher clay and organic
matter content.[2]

Q7: Can | use any adjuvants or special formulations to reduce vernolate volatilization?

A7: While some modern herbicides have formulations with volatility-reducing agents (VRAS),
the primary and most effective method for reducing vernolate volatilization is soil incorporation.
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[5] There is limited information available on specific adjuvants designed to reduce vernolate
volatility. The focus of research and application recommendations for thiocarbamate herbicides
has historically been on mechanical incorporation.

Data Presentation

Table 1: Factors Influencing Vernolate Volatilization

Condition Leading to

Condition Leading to

Factor L L
Increased Volatilization Decreased Volatilization
] ] High moisture content (above ] o )
Soil Moisture ) ) Dry soil (below wilting point)
field capacity)
Temperature High air and soil temperatures Low air and soil temperatures
) Low organic matter, low clay High organic matter, high clay
Soil Type

content (e.g., sandy soils)

content (e.g., clay loams)

Application Method

Surface application

Soil incorporation

Wind Speed

High wind speed

Calm conditions

Table 2: Approximate Half-Life of Thiocarbamate Herbicides in Moist Soil at 70-90°F (21-32°C)

after Incorporation
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Herbicide Approximate Half-Life (weeks)
Eptam (EPTC) 1

Vernam (Vernolate) 15

Tillam 2

Sutan 3

Ordram 3

Ro-Neet 4

Data adapted from research on thiocarbamate
persistence when incorporated into moist loam
soil.[1]

Experimental Protocols
Protocol 1: Evaluating the Effect of Incorporation Depth
on Vernolate Volatilization

Objective: To quantify the reduction in vernolate volatilization with increasing soil incorporation
depth.

Materials:

Vernolate emulsifiable concentrate

e Multiple soil columns (e.g., PVC pipes, 15 cm diameter, 30 cm height) packed with a
consistent soil type (e.g., sandy loam) to a bulk density representative of field conditions.

» A system for collecting volatilized herbicide (e.g., a dynamic airflow system with polyurethane
foam (PUF) traps).

e Gas chromatograph with a nitrogen-phosphorus detector (GC-NPD) for vernolate analysis.

 Tillage implements for incorporation at different depths (e.g., hand tools for small-scale lab
experiments, or field equipment for larger plots).
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Methodology:

o Soil Preparation: Pack the soil columns uniformly to the desired bulk density. Adjust the soill
moisture to a consistent level (e.g., 75% of field capacity).

» Vernolate Application: Apply vernolate to the soil surface of each column at a rate
equivalent to the desired field application rate.

e Incorporation:

o Control Group (0 cm depth): Do not incorporate the vernolate.

o Treatment Groups: Incorporate the vernolate to different depths (e.g., 2.5 cm, 5 cm, and
7.5 cm) using appropriate tools, ensuring thorough mixing of the herbicide within the
specified soil layer.

o \olatilization Measurement:

[e]

Place the soil columns in a controlled environment (constant temperature and humidity).

[e]

Immediately after incorporation, place a flux chamber over each soil column.

(¢]

Draw air through the chamber at a constant flow rate and pass it through a PUF trap to
capture the volatilized vernolate.

o

Collect PUF traps at specified time intervals (e.g., 2, 4, 8, 12, 24, 48, and 72 hours).

e Sample Analysis:

o Extract the vernolate from the PUF traps using a suitable solvent (e.g., ethyl acetate).

o Analyze the extracts using GC-NPD to quantify the amount of vernolate captured.

o At the end of the experiment, collect soil samples from different depths in each column to
determine the remaining vernolate concentration.

o Data Analysis: Calculate the cumulative volatilization of vernolate for each incorporation
depth over time. Express the results as a percentage of the initially applied herbicide.
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Protocol 2: Field Evaluation of Tillage Implements for
Vernolate Incorporation

Objective: To compare the effectiveness of different tillage implements in reducing vernolate
volatilization under field conditions.

Materials:

Vernolate emulsifiable concentrate

Standard field sprayer

Different tillage implements (e.g., tandem disc, rolling cultivator, power tiller).

Soil sampling equipment (e.g., soil probes).

Analytical laboratory for vernolate residue analysis in soil.

Methodology:

e Plot Establishment: Establish experimental plots in a field with uniform soil type.

o Herbicide Application: Apply vernolate uniformly to all plots using a calibrated field sprayer.
e Incorporation Treatments:

o Control Plot: No incorporation.

o Treatment Plots: Immediately after application, incorporate the vernolate using the
different tillage implements, each in a separate plot. Operate the equipment according to
the manufacturer's recommendations for the target incorporation depth (e.g., 2-3 inches).
For implements like discs and rolling cultivators, consider single and double-pass
treatments.

¢ Soil Sampling:

o Immediately after incorporation (time zero), and at subsequent time intervals (e.g., 1, 3, 7,
and 14 days), collect soil samples from the top 0-5 cm and 5-10 cm of each plot.
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e Sample Analysis:
o Extract vernolate from the soil samples.
o Analyze the extracts to determine the concentration of vernolate remaining in the soil.

o Data Analysis: Compare the dissipation of vernolate over time for each incorporation
method. A faster decline in vernolate concentration in the topsoil layer of the control plot
compared to the incorporated plots would indicate loss due to volatilization.
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Caption: Workflow for evaluating vernolate volatilization at different incorporation depths.
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Caption: Factors influencing vernolate volatilization and the effect of soil incorporation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Minimizing Vernolate
Volatilization After Soil Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132429#minimizing-vernolate-volatilization-after-soil-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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